Cas no 2229139-01-7 (tert-butyl N-2-amino-3-(5-phenylthiophen-2-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(5-phenylthiophen-2-yl)propylcarbamate
• CAS No: 2229139-01-7
• MF: C₁₈H₂₄N₂O₂S
• MW: 332.460363388062
• CID: 6207021
• PubChem ID: 165641764
• Update Time: 2025-06-13

tert-butyl N-2-amino-3-(5-phenylthiophen-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(5-phenylthiophen-2-yl)propylcarbamate
• EN300-1882002
• tert-butyl N-[2-amino-3-(5-phenylthiophen-2-yl)propyl]carbamate
• 2229139-01-7

• Inchi： 1S/C18H24N2O2S/c1-18(2,3)22-17(21)20-12-14(19)11-15-9-10-16(23-15)13-7-5-4-6-8-13/h4-10,14H,11-12,19H2,1-3H3,(H,20,21)
• InChI Key： ZUVFMNTXBNUSBP-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 332.15584919g/mol
• Monoisotopic Mass: 332.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-2-amino-3-(5-phenylthiophen-2-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(5-phenylthiophen-2-yl)propylcarbamate (CAS No. 2229139-01-7)

The compound tert-butyl N-2-amino-3-(5-phenylthiophen-2-yl)propylcarbamate (CAS No. 2229139-01-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a phenylthiophene core and a tert-butyl carbamate protecting group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and GPCR-targeted therapies, which are currently hot topics in the biotech industry.

One of the key reasons for the growing interest in tert-butyl N-2-amino-3-(5-phenylthiophen-2-yl)propylcarbamate is its role in peptide synthesis and medicinal chemistry. The amino and carbamate functionalities provide versatile handles for further chemical modifications, enabling the creation of diverse molecular libraries. This aligns with the current trend in high-throughput screening and fragment-based drug design, where researchers seek to optimize lead compounds with improved pharmacokinetic properties.

From a structural perspective, the 5-phenylthiophen-2-yl moiety in this compound is noteworthy. Thiophene derivatives are widely studied due to their electron-rich nature and ability to participate in π-π stacking interactions, which are crucial for binding to biological targets. This feature has led to inquiries about its potential in cancer therapeutics and neurodegenerative disease research, as evidenced by frequent searches in scientific databases and AI-driven literature analysis tools.

The tert-butyl group in tert-butyl N-2-amino-3-(5-phenylthiophen-2-yl)propylcarbamate serves as a protective group for amines, a strategy commonly employed in solid-phase peptide synthesis (SPPS). This aspect is particularly relevant given the rising demand for custom peptides in academic and industrial settings. Users often search for "amine protection strategies" or "carbamate stability in acidic conditions," reflecting the practical challenges faced in synthetic workflows.

Another area of interest is the compound's potential in material science. The conjugated system of the thiophene-phenyl structure suggests possible applications in organic electronics, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. This interdisciplinary appeal makes CAS No. 2229139-01-7 a subject of interest beyond traditional chemistry circles, attracting attention from engineers and material scientists exploring sustainable energy solutions.

Analytical characterization of tert-butyl N-2-amino-3-(5-phenylthiophen-2-yl)propylcarbamate typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently queried in relation to quality control protocols, especially by contract research organizations (CROs) and pharmaceutical companies outsourcing synthetic steps. The compound's stability under various storage conditions is another practical consideration often investigated by laboratory managers.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes to derivatives of CAS No. 2229139-01-7. This aligns with global trends toward sustainable pharmaceutical manufacturing and reduced environmental impact. Recent publications have examined catalyst systems and solvent alternatives that could optimize the synthesis of such heterocyclic compounds while minimizing waste generation.

The commercial availability of tert-butyl N-2-amino-3-(5-phenylthiophen-2-yl)propylcarbamate through specialty chemical suppliers has facilitated its adoption in various research programs. Procurement-related searches often focus on "bulk quantities" or "custom synthesis options," indicating its transition from a research chemical to a potential development candidate. Proper handling and storage recommendations are commonly sought after, particularly regarding its stability in different temperature ranges.

Looking forward, the scientific community anticipates expanded applications for this compound in bioconjugation techniques and prodrug development. Its structural features make it amenable to click chemistry approaches, which are revolutionizing targeted drug delivery systems. These cutting-edge applications position CAS No. 2229139-01-7 as a compound with enduring relevance in evolving areas of chemical biology and therapeutic innovation.